Cas no 1094729-67-5 (2-bromo-4,6-difluoro-N-propylbenzene-1-sulfonamide)

• Product Name: 2-bromo-4,6-difluoro-N-propylbenzene-1-sulfonamide
• CAS No: 1094729-67-5
• MF: C₉H₁₀BrF₂NO₂S
• MW: 314.147007465363
• CID: 6401920
• PubChem ID: 43212861
• Update Time: 2025-10-28

2-bromo-4,6-difluoro-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4,6-difluoro-N-propylbenzene-1-sulfonamide
• EN300-1453544
• AKOS008942396
• 1094729-67-5

• Inchi： 1S/C9H10BrF2NO2S/c1-2-3-13-16(14,15)9-7(10)4-6(11)5-8(9)12/h4-5,13H,2-3H2,1H3
• InChI Key： FFHZYWDNCPNRKR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1S(NCCC)(=O)=O)F)F

Computed Properties

• Exact Mass: 312.95837g/mol
• Monoisotopic Mass: 312.95837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-bromo-4,6-difluoro-N-propylbenzene-1-sulfonamide

Comprehensive Overview of 2-Bromo-4,6-difluoro-N-propylbenzene-1-sulfonamide (CAS No. 1094729-67-5)

2-Bromo-4,6-difluoro-N-propylbenzene-1-sulfonamide (CAS No. 1094729-67-5) is a specialized sulfonamide derivative with a unique molecular structure that combines bromine and fluorine substituents on a benzene ring. This compound has garnered significant attention in pharmaceutical research and agrochemical development due to its potential as a building block for more complex molecules. The presence of both bromo and fluoro groups enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for halogenated benzene derivatives like 2-Bromo-4,6-difluoro-N-propylbenzene-1-sulfonamide has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its role as a precursor for biologically active compounds, including enzyme inhibitors and antimicrobial agents. The compound's CAS No. 1094729-67-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical research.

One of the most discussed topics in organic chemistry circles is the synthetic versatility of 2-Bromo-4,6-difluoro-N-propylbenzene-1-sulfonamide. Its propyl sulfonamide moiety offers excellent solubility in polar solvents, while the difluorobenzene core contributes to its thermal stability. These properties make it an ideal candidate for high-throughput screening and combinatorial chemistry applications. Additionally, its electrophilic aromatic substitution potential is a hot topic in mechanistic studies.

From an industrial perspective, 2-Bromo-4,6-difluoro-N-propylbenzene-1-sulfonamide is often highlighted in discussions about green chemistry and sustainable synthesis. Companies are exploring catalytic methods to produce this compound with minimal waste, aligning with global environmental regulations. The halogenated sulfonamide structure also finds use in advanced material design, particularly in polymeric coatings and electronic materials.

For laboratory professionals, handling 2-Bromo-4,6-difluoro-N-propylbenzene-1-sulfonamide requires attention to its storage conditions and handling protocols. The compound's molecular weight and melting point are critical parameters for experimental reproducibility. Recent patent literature reveals innovative applications in photovoltaic materials and liquid crystal displays, further expanding its commercial value.

In summary, 2-Bromo-4,6-difluoro-N-propylbenzene-1-sulfonamide (CAS No. 1094729-67-5) represents a multifunctional chemical entity with broad utility across scientific disciplines. Its structure-activity relationships continue to inspire new research directions, while its industrial applications underscore its economic importance. As synthetic methodologies evolve, this compound is poised to remain a keystone intermediate in modern chemical innovation.